(2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,4-dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H22O4/c1-13-6-9-16(14(2)12-13)17(21)10-7-15-8-11-18(22-3)20(24-5)19(15)23-4/h6-12H,1-5H3/b10-7+
• InChI Key: ZGCIEUWFXIIQOZ-JXMROGBWSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C=CC2=C(C(=C(C=C2)OC)OC)OC)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)/C=C/C2=C(C(=C(C=C2)OC)OC)OC)C
• Molecular Formula: C20H22O4
• Molecular Weight: 326.4 g/mol

Description

(2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one, also known as DMPM, is a chemical compound that has been widely studied for its potential applications in the fields of medicine and biotechnology. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of (2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. It has also been found to modulate the expression of certain genes and proteins that are involved in cellular processes such as cell growth and differentiation.
Biochemical and Physiological Effects:
(2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-microbial effects. It has also been shown to have antioxidant properties and to modulate the immune system. Additionally, (2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has been found to have a neuroprotective effect and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using (2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one in lab experiments is its wide range of pharmacological activities, which makes it a promising candidate for the development of new drugs and therapies. However, one of the limitations of using (2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several areas of future research that could be pursued in relation to (2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one. One potential direction is the development of new drugs and therapies that target specific diseases or conditions. Another area of research could be the investigation of the potential use of (2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research could be conducted to better understand the mechanism of action of (2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one and its potential applications in other areas of medicine and biotechnology.

Scientific Research Applications

(2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has been the subject of numerous scientific studies due to its potential applications in the fields of medicine and biotechnology. One of the primary areas of research has been in the development of new drugs and therapies. (2E)-1-(2,4-Dimethylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has been found to exhibit a range of pharmacological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects.